N-allyl-3-(2-phenylethoxy)benzamide

• Molecular Formula: C18H19NO2
• Molecular Weight: 281.3 g/mol
• IUPAC Name: 3-(2-phenylethoxy)-N-prop-2-enylbenzamide
• InChI: InChI=1S/C18H19NO2/c1-2-12-19-18(20)16-9-6-10-17(14-16)21-13-11-15-7-4-3-5-8-15/h2-10,14H,1,11-13H2,(H,19,20)
• InChI Key: BNLPWLJTPGNLHQ-UHFFFAOYSA-N
• SMILES: C=CCNC(=O)C1=CC(=CC=C1)OCCC2=CC=CC=C2

Description

N-allyl-3-(2-phenylethoxy)benzamide, also known as APEB, is a compound that has gained attention in scientific research due to its potential therapeutic applications. APEB is a synthetic compound that belongs to the class of benzamides, which have been shown to exhibit various biological activities.

Scientific Research Applications

N-allyl-3-(2-phenylethoxy)benzamide has been shown to exhibit promising therapeutic potential in several scientific research areas. One of the main applications of N-allyl-3-(2-phenylethoxy)benzamide is in the field of cancer research. Studies have shown that N-allyl-3-(2-phenylethoxy)benzamide inhibits the growth of cancer cells in vitro and in vivo, making it a potential candidate for cancer treatment. N-allyl-3-(2-phenylethoxy)benzamide has also been shown to have anti-inflammatory and analgesic effects, making it a potential treatment for pain and inflammation-related disorders. Additionally, N-allyl-3-(2-phenylethoxy)benzamide has been shown to have neuroprotective effects, making it a potential treatment for neurodegenerative disorders.

Mechanism of Action

The mechanism of action of N-allyl-3-(2-phenylethoxy)benzamide is not fully understood, but studies have shown that it acts on several molecular targets. N-allyl-3-(2-phenylethoxy)benzamide has been shown to inhibit the activity of histone deacetylases (HDACs), which play a role in the regulation of gene expression. N-allyl-3-(2-phenylethoxy)benzamide has also been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. Additionally, N-allyl-3-(2-phenylethoxy)benzamide has been shown to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which plays a role in the regulation of oxidative stress.
Biochemical and Physiological Effects:
N-allyl-3-(2-phenylethoxy)benzamide has been shown to exhibit several biochemical and physiological effects. In vitro studies have shown that N-allyl-3-(2-phenylethoxy)benzamide inhibits the growth of cancer cells by inducing cell cycle arrest and apoptosis. N-allyl-3-(2-phenylethoxy)benzamide has also been shown to reduce the production of inflammatory mediators, such as prostaglandin E2 and interleukin-6. Additionally, N-allyl-3-(2-phenylethoxy)benzamide has been shown to increase the expression of antioxidant enzymes, such as heme oxygenase-1 and glutathione peroxidase, which play a role in the regulation of oxidative stress.

Advantages and Limitations for Lab Experiments

N-allyl-3-(2-phenylethoxy)benzamide has several advantages for lab experiments. It is a synthetic compound, which means that it can be easily synthesized in large quantities with high purity. N-allyl-3-(2-phenylethoxy)benzamide is also stable under physiological conditions, which makes it suitable for in vitro and in vivo studies. However, there are also some limitations to using N-allyl-3-(2-phenylethoxy)benzamide in lab experiments. N-allyl-3-(2-phenylethoxy)benzamide has low solubility in water, which can make it difficult to administer in vivo. Additionally, the mechanism of action of N-allyl-3-(2-phenylethoxy)benzamide is not fully understood, which can make it difficult to interpret the results of studies.

Future Directions

There are several future directions for the study of N-allyl-3-(2-phenylethoxy)benzamide. One direction is to further investigate the mechanism of action of N-allyl-3-(2-phenylethoxy)benzamide, which can provide insights into its therapeutic potential. Another direction is to investigate the potential of N-allyl-3-(2-phenylethoxy)benzamide as a treatment for neurodegenerative disorders, such as Alzheimer's disease. Additionally, the development of new derivatives of N-allyl-3-(2-phenylethoxy)benzamide with improved solubility and bioavailability can enhance its therapeutic potential. Overall, N-allyl-3-(2-phenylethoxy)benzamide is a promising compound for scientific research with potential applications in cancer research, pain and inflammation-related disorders, and neurodegenerative disorders.

Synthesis Methods

N-allyl-3-(2-phenylethoxy)benzamide can be synthesized using a modified Ullmann reaction. The starting materials required for the synthesis include 3-bromo-N-allylbenzamide and 2-phenylethanol. The reaction involves the formation of a C-N bond between the bromo group of N-allylbenzamide and the hydroxyl group of 2-phenylethanol, followed by the elimination of hydrogen bromide. The final product is obtained after purification using column chromatography.